Cas no 1896788-04-7 (4-amino-2-methoxy-6-nitrophenol)

• Product Name: 4-amino-2-methoxy-6-nitrophenol
• CAS No: 1896788-04-7
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 6385418
• PubChem ID: 116987645
• Update Time: 2025-06-08

4-amino-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methoxy-6-nitrophenol
• 1896788-04-7
• EN300-1776110

• Inchi： 1S/C7H8N2O4/c1-13-6-3-4(8)2-5(7(6)10)9(11)12/h2-3,10H,8H2,1H3
• InChI Key： DVLRDISNGNDMRY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on 4-amino-2-methoxy-6-nitrophenol

4-amino-2-methoxy-6-nitrophenol (CAS No. 1896788-04-7): A Comprehensive Overview

4-amino-2-methoxy-6-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1896788-04-7, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its nitro, amino, and methoxy functional groups, exhibits a unique set of chemical properties that make it valuable in various synthetic applications and as an intermediate in the development of bioactive molecules.

The structural configuration of 4-amino-2-methoxy-6-nitrophenol positions it as a key intermediate in the synthesis of more complex aromatic derivatives. The presence of both electron-donating (amino and methoxy) and electron-withdrawing (nitro) groups on the benzene ring creates a dynamic interplay of electronic effects, which influences its reactivity and potential applications. This balance makes it a valuable building block for medicinal chemists seeking to design novel compounds with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 4-amino-2-methoxy-6-nitrophenol can be reduced to an amine, which can significantly alter the compound's biological profile. This transformation has been exploited in the development of antimicrobial and anti-inflammatory agents. For instance, studies have shown that nitroaromatic derivatives can exhibit potent activity against Gram-negative bacteria by interfering with bacterial respiratory chain complexes.

The methoxy group in 4-amino-2-methoxy-6-nitrophenol also contributes to its chemical diversity, enabling further functionalization through various synthetic methodologies. This group can participate in etherification reactions, allowing for the attachment of other pharmacophores or biomolecules. Such modifications have been employed in the development of targeted drug delivery systems and prodrugs, where the methoxy group serves as a handle for conjugation to carriers or enzymes.

One of the most compelling aspects of 4-amino-2-methoxy-6-nitrophenol is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmacologically active molecules, and the ability to introduce complex ring systems starting from simpler aromatic precursors like this compound is highly advantageous. Researchers have utilized 4-amino-2-methoxy-6-nitrophenol to construct fused ring systems such as pyrroles, pyridines, and indoles, which are known for their broad spectrum of biological activities.

The amino group in 4-amino-2-methoxy-6-nitrophenol provides another avenue for chemical modification. It can be used to form amides, ureas, or sulfonamides, which are common motifs in drug molecules. These functional groups have been shown to enhance binding affinity and selectivity when incorporated into therapeutic agents. For example, amide linkages are frequently found in protease inhibitors and kinase inhibitors, where they contribute to optimal interactions with target enzymes.

The nitro group's reactivity also allows for its conversion into other functional moieties such as azides or hydroxylamines. These derivatives can be further transformed into more complex structures through cycloaddition reactions or metal-catalyzed coupling reactions. Such transformations have been leveraged in the synthesis of bioactive molecules with applications ranging from anticancer agents to neuroprotective compounds.

In the realm of computational chemistry, 4-amino-2-methoxy-6-nitrophenol has been studied to understand its electronic structure and reactivity patterns. Advanced computational methods such as density functional theory (DFT) have been employed to predict how different substituents affect its electronic properties. These insights are crucial for designing experiments aimed at optimizing synthetic routes and predicting biological outcomes.

The pharmaceutical industry has also explored the use of 4-amino-2-methoxy-6-nitrophenol as a scaffold for drug discovery programs. By systematically modifying its structure, researchers have identified novel compounds with improved pharmacokinetic profiles and reduced toxicity. This approach underscores the importance of intermediate compounds like this one in accelerating the drug development process.

Beyond its synthetic utility, 4-amino-2-methoxy-6-nitrophenol has found applications in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes have potential applications as catalysts or sensors due to their tunable electronic properties.

The environmental impact of using nitroaromatic compounds has also been a topic of research. While these compounds offer numerous benefits in pharmaceutical applications, their environmental fate needs to be carefully managed. Studies have focused on developing green chemistry approaches to minimize waste and reduce hazardous byproducts during their synthesis and application.

In conclusion, 4-amino-2-methoxy-6-nitrophenol (CAS No. 1896788-04-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new applications for this compound, it is likely to remain an important tool in both academic and industrial settings.